Cas no 1339811-48-1 (1-(2-methanesulfonylethyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 1-(2-methanesulfonylethyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 1339811-48-1
• MF: C₇H₁₂N₂O₃S
• MW: 204.246780395508
• MDL: MFCD19071866
• CID: 5238063
• PubChem ID: 64004985
• Update Time: 2026-03-08

1-(2-methanesulfonylethyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methanesulfonylethyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• 5-Methyl-2-(2-(methylsulfonyl)ethyl)-2,4-dihydro-3h-pyrazol-3-one
• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-[2-(methylsulfonyl)ethyl]-
• 1-(2-methanesulfonylethyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one

• MDL： MFCD19071866
• Inchi： 1S/C7H12N2O3S/c1-6-5-7(10)9(8-6)3-4-13(2,11)12/h3-5H2,1-2H3
• InChI Key： CFDSHUREWRLTAA-UHFFFAOYSA-N
• SMILES： S(C)(CCN1C(CC(C)=N1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 339
• XLogP3: -0.9
• Topological Polar Surface Area: 75.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 1-(2-methanesulfonylethyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one

Introduction to 1-(2-methanesulfonylethyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1339811-48-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-(2-methanesulfonylethyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one, identified by its CAS number 1339811-48-1, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to the pyrazole class, which is well-documented for its versatility in drug discovery and development. The presence of a methanesulfonyl group at the 2-position and a methyl group at the 3-position introduces specific pharmacophoric elements that contribute to its potential therapeutic utility.

The pyrazol-5-one scaffold is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways. Recent advancements in medicinal chemistry have highlighted the importance of this scaffold in designing molecules with enhanced binding affinity and selectivity. The structural motif of 1-(2-methanesulfonylethyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one positions it as a valuable candidate for further exploration in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a bioisostere for other heterocyclic systems. Bioisosterism is a powerful strategy in drug design, where structural analogs are used to optimize pharmacokinetic properties without compromising biological activity. The methyl and methanesulfonyl substituents in this compound contribute to its ability to interact with biological targets in a manner similar to other pyrazole derivatives, while offering distinct advantages in terms of solubility, metabolic stability, and pharmacological profile.

Recent studies have demonstrated the compound's efficacy in inhibiting specific enzymatic targets relevant to inflammatory and immunological pathways. For instance, research has indicated that derivatives of this class exhibit potent activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. The pyrazol-5-one core provides a stable platform for further derivatization, allowing chemists to fine-tune the molecule's properties for specific therapeutic applications.

The methanesulfonyl group at the 2-position is particularly interesting from a chemical biology perspective. This moiety not only enhances the compound's solubility but also influences its interactions with biological macromolecules. Studies have shown that sulfonyl-containing compounds often exhibit strong binding affinities due to their ability to form hydrogen bonds and salt bridges with protein targets. This feature makes 1-(2-methanesulfonylethyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one a promising lead compound for further optimization.

In addition to its potential as an anti-inflammatory agent, this compound has shown promise in preclinical studies as a modulator of central nervous system (CNS) pathways. The pyrazole scaffold is known to cross the blood-brain barrier, making it an attractive candidate for treating neurological disorders. The presence of both methyl and methanesulfonyl substituents may enhance its ability to interact with CNS receptors, potentially leading to novel treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 1-(2-methanesulfonylethyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one presents an interesting challenge from a synthetic chemistry standpoint. The introduction of the pyrazol-5-one core requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this scaffold, making it more accessible for large-scale production and further derivatization.

One particularly innovative approach involves the use of transition metal-catalyzed cross-coupling reactions to construct the pyrazole ring efficiently. These methods not only improve yield but also allow for greater functional group tolerance, enabling chemists to explore a wider range of derivatives. Such advancements are crucial for accelerating the discovery process in medicinal chemistry.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. The unique structural features of 1-(2-methanesulfonylethyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one make it a versatile building block for designing molecules with tailored properties. For example, modifications at the 2-position could lead to compounds with enhanced bioavailability or improved environmental stability.

In conclusion, 1-(2-methanesulfonylethyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1339811-48-1) represents a promising candidate for further exploration in chemical biology and medicinal chemistry. Its unique structural features, combined with recent advances in synthetic methodologies and biological activity profiling, position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely that its importance will only grow in the coming years.